Cas no 1823801-74-6 (1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride)

• Product Name: 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride
• CAS No: 1823801-74-6
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• MDL: MFCD28017010
• CID: 4708844
• PubChem ID: 76145523
• Update Time: 2025-05-21

1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride
• 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride

• MDL： MFCD28017010
• Inchi： 1S/C12H18N2O2.ClH/c1-9-7-11(8-12(15)14(9)2)16-10-3-5-13-6-4-10;/h7-8,10,13H,3-6H2,1-2H3;1H
• InChI Key： KYXXBVIZFWAPPQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(N(C)C(C)=C1)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Topological Polar Surface Area: 41.6

Additional information on 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride

Comprehensive Overview of 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride (CAS No. 1823801-74-6)

1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride (CAS No. 1823801-74-6) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 1,6-dimethyl-4-piperidinyloxypyridinone HCl, belongs to the class of substituted pyridinones, which are known for their versatile applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, making it a valuable candidate for studying various disease pathways.

The molecular structure of 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride features a pyridinone core substituted with methyl groups at the 1 and 6 positions, along with a piperidinyloxy moiety at the 4-position. The hydrochloride salt form enhances its solubility, making it more suitable for biological studies. Recent trends in AI-driven drug discovery and computational chemistry have increased interest in such compounds, as they can be screened virtually for binding affinities against target proteins. This aligns with the growing demand for small molecule therapeutics in treating complex diseases.

In the context of current research hotspots, 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride is being explored for its potential role in neurodegenerative disease research and inflammatory pathways. The piperidine ring, a common pharmacophore in CNS-active drugs, suggests possible applications in neurological disorders. Additionally, its structural features make it a candidate for cancer immunotherapy studies, particularly in combination with emerging checkpoint inhibitors.

The synthesis of 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride typically involves multi-step organic reactions, including ether formation between the pyridinone and piperidine derivatives, followed by salt formation with hydrochloric acid. Analytical characterization is performed using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets the stringent requirements for pharmaceutical research applications.

From a market perspective, the demand for specialized research chemicals like 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride is growing steadily. Pharmaceutical companies and academic institutions are increasingly seeking such compounds for their high-throughput screening programs and structure-activity relationship studies. The compound's unique structure makes it particularly valuable for medicinal chemistry optimization projects, where small modifications can lead to significant changes in biological activity.

Storage and handling of 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride require standard laboratory precautions. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal research conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

Future research directions for 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride may include detailed pharmacokinetic studies, toxicity profiling, and investigation of its mechanism of action against specific biological targets. The compound's potential as a lead compound for drug development makes it an exciting subject for ongoing research in both academic and industrial settings.

For researchers interested in obtaining 1,6-Dimethyl-4-(piperidin-4-yloxy)pyridin-2(1H)-one hydrochloride, it is available through specialized chemical suppliers who provide high-purity research chemicals for pharmaceutical applications. Custom synthesis services are also available for those requiring specific isotopic labeling or structural modifications for their studies.